2-(4-Amino-5-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(2-methyl-cyclohexyl)-acetamide

• Molecular Formula: C17H23N5OS
• Molecular Weight: 345.5 g/mol
• IUPAC Name: 2-[(4-amino-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methylcyclohexyl)acetamide
• InChI: InChI=1S/C17H23N5OS/c1-12-7-5-6-10-14(12)19-15(23)11-24-17-21-20-16(22(17)18)13-8-3-2-4-9-13/h2-4,8-9,12,14H,5-7,10-11,18H2,1H3,(H,19,23)
• InChI Key: YZEVGLYKDZQBJA-UHFFFAOYSA-N
• SMILES: CC1CCCCC1NC(=O)CSC2=NN=C(N2N)C3=CC=CC=C3

Description

2-(4-Amino-5-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(2-methyl-cyclohexyl)-acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine.

Mechanism of Action

The exact mechanism of action of 2-(4-Amino-5-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(2-methyl-cyclohexyl)-acetamide is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of neuronal excitability. It is thought to enhance the activity of GABA receptors, leading to an increase in inhibitory neurotransmission.
Biochemical and Physiological Effects:
Studies have shown that the compound can cause a decrease in the frequency and duration of seizures. It has also been found to have analgesic properties, reducing pain in animal models. In addition, it has been found to have anti-inflammatory effects, reducing inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-Amino-5-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(2-methyl-cyclohexyl)-acetamide in lab experiments is its potential as a therapeutic agent. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 2-(4-Amino-5-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(2-methyl-cyclohexyl)-acetamide. One direction is to further investigate its mechanism of action, which may lead to the development of more effective therapeutic agents. Another direction is to investigate its potential in the treatment of other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, research could be conducted to investigate the compound's potential as a pain reliever and anti-inflammatory agent.

Synthesis Methods

The synthesis of 2-(4-Amino-5-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(2-methyl-cyclohexyl)-acetamide involves the reaction of 2-methyl-cyclohexylamine with 4-amino-5-phenyl-4H-[1,2,4]triazole-3-thiol in the presence of acetic anhydride. The resulting compound is then further reacted with acetyl chloride to yield the final product.

Scientific Research Applications

The compound has been found to have potential applications in the field of medicine. Studies have shown that it exhibits anticonvulsant, analgesic, and anti-inflammatory properties. It has also been found to have potential in the treatment of epilepsy, neuropathic pain, and anxiety disorders.